7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole

• Molecular Formula: C12H11F3N2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: 7-(trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C12H11F3N2/c13-12(14,15)8-4-5-10-9(7-8)16-11-3-1-2-6-17(10)11/h4-5,7H,1-3,6H2
• InChI Key: RTLUUFHJNOXRIN-UHFFFAOYSA-N
• SMILES: C1CCN2C(=NC3=C2C=CC(=C3)C(F)(F)F)C1

Description

7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a pyridine ring fused with a benzimidazole ring, with a trifluoromethyl group attached to the pyridine ring.

Mechanism of Action

The mechanism of action of 7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and proteins, including COX-2, MMP-9, and PARP-1. It has also been reported to induce apoptosis in cancer cells by activating the p53 pathway.
Biochemical and Physiological Effects:
7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cells and reduce inflammation. In vivo studies have shown that this compound can reduce tumor growth and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in good yields. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for the research of 7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole. One direction is to further investigate its potential as a therapeutic agent for neurodegenerative diseases. Another direction is to explore its use as a fluorescent probe for biological imaging. Additionally, more studies are needed to fully understand its mechanism of action and to identify potential drug targets. Finally, further optimization of the synthesis method could lead to the development of more efficient and cost-effective ways to produce this compound.

Synthesis Methods

The synthesis of 7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole can be achieved through various methods. One of the most commonly used methods is the reaction of 2-aminobenzimidazole with 4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione in the presence of a catalyst. Another method involves the reaction of 2-aminopyridine with 2,2,2-trifluoroethyl isocyanate in the presence of a base. Both methods have been reported to yield high purity and good yields of the compound.

Scientific Research Applications

7-(Trifluoromethyl)-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been evaluated for its anti-inflammatory, antitumor, and antiviral activities. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been studied for its potential as a fluorescent probe for biological imaging.